Cas no 1706285-57-5 (4-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]-6-methyl-2H-pyran-2-one)

• Product Name: 4-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]-6-methyl-2H-pyran-2-one
• CAS No: 1706285-57-5
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 6140891
• PubChem ID: 90629137
• Update Time: 2025-10-29

4-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• F6473-8287
• 4-[1-[4-(imidazol-1-ylmethyl)benzoyl]piperidin-4-yl]oxy-6-methylpyran-2-one
• 1706285-57-5
• 4-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]-6-methyl-2H-pyran-2-one
• AKOS025102602
• 4-((1-(4-((1H-imidazol-1-yl)methyl)benzoyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one

• Inchi： 1S/C22H23N3O4/c1-16-12-20(13-21(26)28-16)29-19-6-9-25(10-7-19)22(27)18-4-2-17(3-5-18)14-24-11-8-23-15-24/h2-5,8,11-13,15,19H,6-7,9-10,14H2,1H3
• InChI Key： FTFKVAJPLNDMFS-UHFFFAOYSA-N
• SMILES： O(C1=CC(=O)OC(C)=C1)C1CCN(C(C2C=CC(CN3C=NC=C3)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 393.16885622g/mol
• Monoisotopic Mass: 393.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.7Ų

Additional information on 4-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]-6-methyl-2H-pyran-2-one

Research Briefing on 4-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]-6-methyl-2H-pyran-2-one (CAS: 1706285-57-5)

In recent years, the compound 4-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]-6-methyl-2H-pyran-2-one (CAS: 1706285-57-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]-6-methyl-2H-pyran-2-one involves a multi-step process that has been optimized in recent studies to improve yield and purity. Key advancements include the use of novel catalysts and reaction conditions that enhance the efficiency of the coupling reactions between the imidazole and pyran-2-one moieties. These improvements have facilitated the production of the compound on a larger scale, enabling further pharmacological evaluations.

Pharmacological studies have revealed that 4-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]-6-methyl-2H-pyran-2-one exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro and in vivo experiments have demonstrated its efficacy in reducing cytokine production and modulating immune responses. These findings suggest its potential as a therapeutic agent for inflammatory and autoimmune diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the mechanism of action have identified the compound's ability to interact with key signaling proteins, including kinases and transcription factors. Structural-activity relationship (SAR) studies have been conducted to elucidate the critical functional groups responsible for its biological activity. These insights have guided the design of derivatives with enhanced potency and selectivity, paving the way for the development of next-generation therapeutics.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Preliminary data indicate that it may inhibit the proliferation of certain cancer cell lines by targeting specific metabolic pathways. Ongoing studies are focused on elucidating its precise mode of action and evaluating its efficacy in combination with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in the clinical translation of 4-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]-6-methyl-2H-pyran-2-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently optimizing the compound's pharmacokinetic properties to improve its therapeutic index.

In conclusion, 4-[(1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidin-4-yl)oxy]-6-methyl-2H-pyran-2-one represents a promising candidate for the treatment of inflammatory and potentially oncological conditions. Continued research efforts are essential to fully realize its therapeutic potential and overcome existing challenges. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of novel chemical entities in the pharmaceutical industry.